2-(1-Cyclohexylsulfonylpiperidin-4-yl)-6-phenylpyridazin-3-one

• IUPAC Name: 2-(1-cyclohexylsulfonylpiperidin-4-yl)-6-phenylpyridazin-3-one
• InChI: InChI=1S/C21H27N3O3S/c25-21-12-11-20(17-7-3-1-4-8-17)22-24(21)18-13-15-23(16-14-18)28(26,27)19-9-5-2-6-10-19/h1,3-4,7-8,11-12,18-19H,2,5-6,9-10,13-16H2
• InChI Key: UWOFZKPMQIOMAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry, with new potential drugs containing the piperidine moiety being discovered and evaluated.